Cas no 154050-39-2 (Benzenamine, 4-(1,2,5-thiadiazol-3-yl)-)

Benzenamine, 4-(1,2,5-thiadiazol-3-yl)- structure
154050-39-2 structure
Product Name:Benzenamine, 4-(1,2,5-thiadiazol-3-yl)-
CAS No:154050-39-2
MF:C8H7N3S
MW:177.226279497147
CID:1328653
Update Time:2024-08-18

Benzenamine, 4-(1,2,5-thiadiazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-(1,2,5-thiadiazol-3-yl)-
    • Inchi: 1S/C8H7N3S/c9-7-3-1-6(2-4-7)8-5-10-12-11-8/h1-5H,9H2
    • InChI Key: PTHYCDUJHWLSTO-UHFFFAOYSA-N
    • SMILES: C1(N)=CC=C(C2C=NSN=2)C=C1

Computed Properties

  • Exact Mass: 177.03621

Experimental Properties

  • Density: 1.333±0.06 g/cm3(Predicted)
  • Boiling Point: 327.2±17.0 °C(Predicted)
  • PSA: 51.8
  • pka: 2.63±0.10(Predicted)
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